Cas no 1261902-86-6 (5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol)

• Product Name: 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol
• CAS No: 1261902-86-6
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• MDL: MFCD18314837
• CID: 2762362
• PubChem ID: 53220575
• Update Time: 2025-11-01

5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-FLUORO-5-METHOXYCARBONYLPHENYL)-2-FORMYLPHENOL
• 1261902-86-6
• MFCD18314837
• DTXSID90685305
• Methyl 6-fluoro-4'-formyl-3'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95%
• 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol

• MDL： MFCD18314837
• Inchi： 1S/C15H11FO4/c1-20-15(19)10-4-5-13(16)12(6-10)9-2-3-11(8-17)14(18)7-9/h2-8,18H,1H3
• InChI Key： CRZKVQDIOLREMB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 274.06413699Da
• Monoisotopic Mass: 274.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol

Introduction to 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol (CAS No. 1261902-86-6)

5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol (CAS No. 1261902-86-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, has been the subject of numerous studies exploring its biological activities and potential therapeutic uses.

The molecular formula of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol is C₁₄H₁₁FO₄, and it has a molecular weight of approximately 270.23 g/mol. The compound features a phenolic hydroxyl group, a formyl group, and a fluorinated aromatic ring, which contribute to its distinct chemical properties and reactivity. These structural elements make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of new drugs and materials.

In the realm of pharmaceutical research, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an anti-inflammatory agent, with preliminary results indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol has also been investigated for its antioxidant activity. Research has demonstrated that it can scavenge free radicals and protect cells from oxidative stress, which is a key factor in various degenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to mitigate oxidative damage suggests that it could be developed into a neuroprotective agent or used as an adjunct therapy in combination with existing treatments.

In addition to its biological activities, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol has been studied for its potential use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with specific properties, such as improved thermal stability or enhanced mechanical strength. For example, researchers have explored its use in the development of functional polymers and coatings that can be applied in various industrial settings.

The synthesis of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol typically involves multi-step reactions, including substitution, oxidation, and condensation processes. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for both academic research and industrial applications. The availability of scalable synthesis methods ensures that researchers can access sufficient quantities of the compound for comprehensive studies.

In conclusion, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol (CAS No. 1261902-86-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.